Cas no 2034470-88-5 (N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034470-88-5
• MF: C₁₇H₂₂N₄O₃S
• MW: 362.446582317352
• CID: 5552811
• PubChem ID: 168002783
• Update Time: 2025-10-29

N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034470-88-5
• N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C17H22N4O3S/c22-15(19-10-3-4-13-14(8-10)21-17(23)20-13)12-2-1-6-18-16(12)24-11-5-7-25-9-11/h1-2,6,10-11,13-14H,3-5,7-9H2,(H,19,22)(H2,20,21,23)
• InChI Key： BGMRKAYWFRIUBF-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C(=CC=CN=1)C(NC1CCC2C(C1)NC(N2)=O)=O

Computed Properties

• Exact Mass: 362.14126175g/mol
• Monoisotopic Mass: 362.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 118Ų

Additional information on N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide

Introduction to N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034470-88-5)

N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide, identified by its CAS number 2034470-88-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural features. The presence of fused rings and functional groups such as amides and thioethers makes this compound a promising candidate for further investigation in medicinal chemistry.

The structural framework of N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide incorporates a benzodiazole core, which is well-known for its role in various pharmacological applications. Benzodiazole derivatives are widely studied for their anxiolytic, sedative, and anticonvulsant properties. The incorporation of a pyridine ring further enhances the molecular complexity and potential interactions with biological targets. This combination of structural elements suggests that the compound may exhibit multiple pharmacological effects, making it a valuable subject for research.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the synergistic effects of multiple functional groups. The amide group in N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide provides a site for hydrogen bonding interactions, which are crucial for binding to biological macromolecules. Additionally, the thioether linkage introduces flexibility and potential for conformational changes that may influence the compound's bioactivity. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

The pharmaceutical industry has increasingly focused on identifying small molecules that can modulate neural pathways associated with various neurological disorders. The benzodiazole moiety is particularly relevant in this context, as it is known to interact with GABA receptors, which play a critical role in regulating neuronal excitability. By combining this moiety with other pharmacophores, researchers aim to develop compounds that can offer improved efficacy and reduced side effects compared to existing treatments. N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide represents such an effort to create innovative therapeutic agents.

The synthesis of N-(2 oxo 23 dihydro 1H 13 benzodiazol 5 yl) 23 (thiolan 33 yloxy)pyridine 33 carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as the benzodiazole derivative and the thiolan backbone. These intermediates are then coupled using established synthetic methodologies to form the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm structural integrity.

Evaluation of the pharmacological properties of N-(2 oxo 23 dihydro 1H 13 benzodiazol 5 yl) 23 (thiolan 33 yloxy)pyridine 33 carboxamide involves both in vitro and in vivo studies. In vitro assays are conducted to assess binding affinity to target receptors and enzymes, while in vivo studies provide insights into the compound's efficacy and safety profiles. Preclinical trials are essential for determining optimal dosages and identifying potential adverse effects before human testing can begin. These studies are critical for ensuring that new drugs meet stringent regulatory requirements before being approved for clinical use.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility, rapid metabolism, or off-target effects. N-(2 oxo 23 dihydro 1H 13 benzodiazol 5 yl) 23 (thiolan 33 yloxy)pyridine 33 carboxamide addresses some of these issues through its unique structural design. The presence of both polar amide and non-polar thioether groups enhances solubility while maintaining stability under various conditions. Additionally, the compound's ability to interact with multiple biological targets suggests potential for broad-spectrum activity against diverse diseases.

In conclusion, N-(2 oxo 23 dihydro 1H 13 benzodiazol 5 yl) (thiolan)pyridine (carboxamide) is a promising compound with significant therapeutic potential. Its structural features make it an excellent candidate for further research in drug discovery and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.